Cas no 493-08-3 (3,4-Dihydro-2H-1-benzopyran)

• Product Name: 3,4-Dihydro-2H-1-benzopyran
• CAS No: 493-08-3
• MF: C₉H₁₀O
• MW: 134.175102710724
• MDL: MFCD00138123
• CID: 330777
• PubChem ID: 136319
• Update Time: 2025-04-19

3,4-Dihydro-2H-1-benzopyran Chemical and Physical Properties

Names and Identifiers

• Chroman
• 2H-1-Benzopyran,3,4-dihydro-
• 3,4-dihydro-2H-chromene
• Chromane
• (3,4-DIHYDRO-(2H)-1-BENZOPYRANE)
• 2,3-dihydro-4H-benzopyran
• 2H-1-Benzopyran,3,4-dihydro
• 3,4-Dihydro-2H-1-benzopyran
• 3,4-dihydrobenzo[b]pyran
• 3,4-dihydrobenzopyran
• benzoxane
• CHROMANE ACID
• dihydrobenzopyran
• 3,4-Dihydro-(1H)-benzopyrane
• 2H-1-Benzopyran, 3,4-dihydro-
• VZWXIQHBIQLMPN-UHFFFAOYSA-N
• racemic chroman
• Benzopyran, 3,4-dihydro
• 3,4-dihydro-1-benzopyran
• 3,4-dihydro-2H-benzopyran
• F13522
• Q1087547
• EJ8R7LY9PK
• SCHEMBL8447
• SCHEMBL5838881
• CHEBI:33224
• AKOS006227680
• 493-08-3
• A871816
• AS-3232
• FT-0733518
• SY174231
• Z728136016
• MFCD00138123
• EN300-51665
• CS-M3130
• DTXSID10197758
• UNII-EJ8R7LY9PK
• 3,4-dihydrobenzo(b)pyran
• DB-013322
• DTXCID70120249
• ALBB-025929

• MDL： MFCD00138123
• Inchi： 1S/C9H10O/c1-2-6-9-8(4-1)5-3-7-10-9/h1-2,4,6H,3,5,7H2
• InChI Key： VZWXIQHBIQLMPN-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 134.07300
• Monoisotopic Mass: 134.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.0720
• Melting Point: 4.8°C
• Boiling Point: 214.7℃ at 760mmHg
• Flash Point: 76.2°C
• Refractive Index: 1.5444
• PSA: 9.23000
• LogP: 2.01160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans